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Compound of Interest

Compound Name: ALPHA-ACTININ

Cat. No.: B1170191

Alpha-actinins are a family of highly conserved actin-binding proteins crucial for cytoskeletal
organization and muscle function.[1][2] In mammals, four main isoforms exist: two non-muscle,
cytoskeletal isoforms (ACTN1 and ACTN4) and two muscle-specific isoforms (ACTN2 and
ACTN3).[1][3] Given the high degree of homology among these isoforms, selecting an antibody
with high specificity is critical to avoid experimental artifacts stemming from cross-reactivity.
This guide provides an objective comparison of methodologies to assess alpha-actinin
antibody cross-reactivity, supported by experimental protocols and data.

Antibody cross-reactivity occurs when an antibody raised against a specific antigen also binds
to a different, structurally similar antigen.[4] This can lead to false-positive results and
misinterpretation of data, a significant concern when studying the distinct biological roles of
alpha-actinin isoforms.[4][5] For instance, ACTN2 is expressed in both skeletal and cardiac
muscle, while ACTN3 is predominantly found in skeletal muscle.[6] Mutations in different ACTN
genes are linked to distinct diseases, such as cardiomyopathy (ACTN2) and focal segmental
glomerulosclerosis (ACTN4), making isoform-specific detection essential.[3][7]

Comparative Data on Alpha-Actinin Antibody Cross-
Reactivity

The specificity of an antibody is paramount. While some antibodies are designed to be pan-
specific, recognizing multiple isoforms, others are developed to target a single, specific alpha-
actinin. The following table summarizes the reported cross-reactivity of several commercially
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available alpha-actinin antibodies based on manufacturer datasheets. Researchers should
always confirm performance in their specific application.

. Reported
Antibody Target . .
Cross- Host Species Clonality
Product ID Isoform(s) .
Reactivity

May cross-react
ACTN1 with ACTN2 and Rabbit Polyclonal
ACTNA4.

Proteintech
11313-2-AP[1]

_ May cross-react
Proteintech

ACTN1 with ACTN2 and Rabbit Polyclonal
CL488-11313[8]
ACTN4.
) Reactivity with
Thermo Fisher ) )
ACTN1 other isoforms Rabbit Polyclonal

PA5-17308[9
el not specified.

Specifically
Abcam ab9465 Sarcomeric targets
] Mouse Monoclonal
[EA-53][2] (ACTN2/ACTN3)  sarcomeric
alpha-actinin.
Abcam Immunogen is
ab313448 ACTN2 from human Rabbit Multiclonal
[RP23040128] ACTN2.
Medwell Designed to
ACTN1, ACTN2, )
ACTNL1/2/3/4 detect all four Rabbit Polyclonal
ACTN3, ACTN4 o
Ab[10] major isoforms.

Workflow for Assessing Antibody Cross-Reactivity

A systematic approach is required to validate the specificity of an alpha-actinin antibody. This
involves both computational analysis and empirical testing. The ideal workflow begins with a
sequence alignment to predict potential cross-reactivity, followed by experimental validation
using techniques like Western Blotting or ELISA with purified isoforms or isoform-specific
knockout/knockdown cell lysates.
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Select Candidate
Alpha-Actinin Antibody

In Silico Analysis:
Sequence Alignment

High homology suggests
potential cross-reactivity

Use NCBI BLAST to compare
immunogen sequence against
all alpha-actinin isoforms.

Experimental Validation

Western Blot (WB)

Single band at correct MW High signal only in wells
in target lane confirms specificity ith target isoform confirms specificity

Prepare Samples:

- Lysates from cells expressing Prepare Samples:
single isoforms (e.g., HEK293) Analyze Results & Conclude Specificity - Coat plate with purified
- Isoform-specific KO/KD lysates alpha-actinin isoforms
- Purified isoform proteins

Workflow for Assessing Alpha-Actinin Antibody Specificity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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